Cas no 1275930-89-6 (4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-)

• Product Name: 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-
• CAS No: 1275930-89-6
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 5168312
• PubChem ID: 55190931
• Update Time: 2025-06-24

4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-(2,4-dimethoxybenzyl)pyrimidin-4-amine
• D85744
• 6-chloro-N-[(2,4-dimethoxyphenyl)methyl]pyrimidin-4-amine
• 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-
• 1275930-89-6
• WS-02630
• SCHEMBL1690631
• AKOS006204542
• DJGQAAIDKVKLPH-UHFFFAOYSA-N

• Inchi： 1S/C13H14ClN3O2/c1-18-10-4-3-9(11(5-10)19-2)7-15-13-6-12(14)16-8-17-13/h3-6,8H,7H2,1-2H3,(H,15,16,17)
• InChI Key： DJGQAAIDKVKLPH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NCC1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 279.0774544g/mol
• Monoisotopic Mass: 279.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.3

Additional information on 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl]-

Introduction to 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl]- (CAS No. 1275930-89-6)

4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1275930-89-6, represents a class of heterocyclic derivatives with promising applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a pyrimidine core, which is a fundamental scaffold in many bioactive molecules, alongside functional groups that enhance its pharmacological potential.

The 6-chloro-N-[(2,4-dimethoxyphenyl)methyl] moiety in the name highlights the presence of a chloro substituent at the 6-position of the pyrimidine ring and an N-substituent linked to a dimethoxyphenylmethyl group. This specific arrangement of functional groups is critical for modulating the compound's interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel pyrimidine-based compounds due to their diverse biological activities. Pyrimidine derivatives are known for their role in various physiological processes and have been extensively studied for their potential as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The structural features of 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl] make it an intriguing molecule for exploring these therapeutic avenues.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The presence of the N-[(2,4-dimethoxyphenyl)methyl] group in 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl] suggests that it may interact with the ATP-binding site of kinases, thereby blocking their activity.

Furthermore, the chloro substituent at the 6-position of the pyrimidine ring can serve as a handle for further chemical modifications. Chloro groups are often used in medicinal chemistry to enhance metabolic stability and improve binding affinity to biological targets. The combination of these features makes 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl] a versatile scaffold for designing novel drug candidates.

Recent studies have demonstrated the importance of pyrimidine derivatives in addressing unmet medical needs. For instance, compounds similar to 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl] have been investigated for their potential in treating chronic inflammatory diseases and autoimmune disorders. The ability of these molecules to modulate inflammatory pathways without causing significant toxicity is particularly promising.

The synthesis of 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl] involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. The scalability of its synthesis is an important consideration for its potential transition from academic research to industrial application.

In addition to its pharmacological potential, 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl] has shown promise in preclinical studies as a tool compound for understanding disease mechanisms. By studying its interactions with biological targets in vitro and in vivo, researchers can gain insights into the underlying pathways involved in various diseases. This information can then be used to design more effective therapeutic strategies.

The development of computational methods for predicting the biological activity of small molecules has accelerated the pace of drug discovery significantly. Molecular docking simulations and virtual screening have been used to identify potential hits like 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl] based on their predicted binding affinity to target proteins. These computational approaches complement traditional experimental methods and provide a cost-effective way to screen large libraries of compounds.

The future directions for research on 4-Pyrimidinamine, 6-chloro-N-[(2,4-dimethoxyphenyl)methyl] include optimizing its chemical structure for improved pharmacokinetic properties and exploring its potential in combination therapies. By modifying key functional groups or introducing additional moieties, researchers can fine-tune its biological activity and broaden its therapeutic applications.

In conclusion,4-Pyrimidinamine, identified by its CAS number 1275930-89-6, is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent or as a tool compound for understanding disease mechanisms. As research in this field continues to advance,4-Pyrimidinamine, along with other novel pyrimidine derivatives, will undoubtedly play a crucial role in shaping the future of medicine.